3-(3,5-Dimethyl-1-pyrazolyl)-6-[4-(4-fluorophenyl)-1-piperazinyl]-1,2,4,5-tetrazine

• IUPAC Name: 3-(3,5-dimethylpyrazol-1-yl)-6-[4-(4-fluorophenyl)piperazin-1-yl]-1,2,4,5-tetrazine
• InChI: InChI=1S/C17H19FN8/c1-12-11-13(2)26(23-12)17-21-19-16(20-22-17)25-9-7-24(8-10-25)15-5-3-14(18)4-6-15/h3-6,11H,7-10H2,1-2H3
• InChI Key: ZLGIVSGBGDQGOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(N=N2)N3CCN(CC3)C4=CC=C(C=C4)F)C
• Molecular Formula: C17H19FN8
• Molecular Weight: 354.4 g/mol

Description

3-(3,5-dimethyl-1-pyrazolyl)-6-[4-(4-fluorophenyl)-1-piperazinyl]-1,2,4,5-tetrazine is a member of piperazines.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Novel bis(pyrazole-benzofuran) hybrids, which might be structurally related to the chemical of interest, have been synthesized and shown to possess significant antimicrobial efficacies. These compounds, linked via a piperazine moiety, have demonstrated potent antibacterial activities against various bacterial strains, including E. coli, S. aureus, and S. mutans. One specific compound exhibited better biofilm inhibition activities than Ciprofloxacin, indicating its potential as a strong candidate for antibacterial therapy (Mekky & Sanad, 2020).

Pharmacological Screening

Research into benzothiazoles and pyrazoles, which share structural similarities with the compound , has highlighted their better pharmacological activities. A series of derivatives synthesized in this context have been screened for anti-microbial and anti-oxidant activities, showing potent activity against standard drugs. This highlights the potential of such compounds in the development of new pharmacological agents (Raparla et al., 2013).

Central Nervous System Applications

Compounds structurally related to 3-(3,5-Dimethyl-1-pyrazolyl)-6-[4-(4-fluorophenyl)-1-piperazinyl]-1,2,4,5-tetrazine, specifically 3-(4-fluorophenyl)-1H-indoles with piperazine substitutions, have shown high affinity and selectivity for 5-HT2 receptors, suggesting potential applications in treating disorders related to the central nervous system. Their ability to inhibit the quipazine-induced head twitch syndrome in rats indicates their potential as centrally acting agents (Andersen et al., 1992).

Antimicrobial and Antifungal Activity

A new series of pyrazole-containing s-triazine derivatives have been synthesized and shown to possess antimicrobial and antifungal activities against several microorganisms. This points towards the potential use of such compounds in developing new antimicrobial agents (Sharma et al., 2017).

Cell Growth Assays

A tetrazolium compound related to the chemical structure of interest has been used as a substitute in cell growth assays for in vitro cell growth screening. This new compound, in combination with phenazine methosulfate, produces a water-soluble formazan product, indicating its potential application in cell viability and cytotoxicity assays (Cory et al., 1991).